Cas no 151772-65-5 (4-(4,4-dimethylcyclohexyl)cyclohexanone)
151772-65-5 structure
Product Name:4-(4,4-dimethylcyclohexyl)cyclohexanone
CAS No:151772-65-5
MF:C14H24O
MW:208.339764595032
CID:3163857
PubChem ID:118678950
Update Time:2025-04-21
4-(4,4-dimethylcyclohexyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4-dimethylcyclohexyl)cyclohexanone
- 151772-65-5
- SCHEMBL17459561
- UQKVSKOCLHURSA-UHFFFAOYSA-N
- 4',4'-dimethyl-[1,1'-bi(cyclohexan)]-4-one
-
- Inchi: 1S/C14H24O/c1-14(2)9-7-12(8-10-14)11-3-5-13(15)6-4-11/h11-12H,3-10H2,1-2H3
- InChI Key: UQKVSKOCLHURSA-UHFFFAOYSA-N
- SMILES: O=C1CCC(CC1)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 208.183
- Monoisotopic Mass: 208.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4
4-(4,4-dimethylcyclohexyl)cyclohexanone Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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